Cas no 2649073-75-4 (N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide)

• Product Name: N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide
• CAS No: 2649073-75-4
• MF: C₅H₁₂N₂O₃S₂
• MW: 212.290378570557
• MDL: MFCD28954120
• CID: 5223944
• PubChem ID: 119031688
• Update Time: 2025-10-23

N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide
• N-(1-Oxidothiomorpholin-1-ylidene)methanesulfonamide
• Z2149944250
• N-(1-Oxido-1l6-thiomorpholin-1-ylidene)methanesulfonamide

• MDL： MFCD28954120
• Inchi： 1S/C5H12N2O3S2/c1-11(8,9)7-12(10)4-2-6-3-5-12/h6H,2-5H2,1H3
• InChI Key： PKBUJNOUVXQQOH-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NS(C)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: -0.6
• Topological Polar Surface Area: 92.4

Additional information on N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide

N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Methanesulfonamide: A Comprehensive Overview

N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Methanesulfonamide, also known by its CAS number 2649073-75-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials, pharmaceuticals, and catalysis. The molecule's structure, which includes a thiomorpholine ring system and a methanesulfonamide group, contributes to its distinctive chemical behavior and reactivity.

The thiomorpholine moiety in this compound is a sulfur-containing heterocyclic ring that exhibits versatile reactivity. The 1λ6 designation refers to the specific tautomeric form of the thiomorpholine ring, which plays a critical role in determining the compound's electronic properties. Recent studies have highlighted the importance of such tautomeric forms in influencing the stability and reactivity of sulfur-containing heterocycles. The methanesulfonamide group, on the other hand, introduces additional functionality, including potential for hydrogen bonding and Lewis acid-base interactions.

Recent research has focused on the synthesis and characterization of N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Methanesulfonamide. Scientists have explored various synthetic routes to access this compound, including oxidative coupling reactions and thiol-based cyclizations. These studies have demonstrated the feasibility of constructing such complex heterocyclic systems under mild reaction conditions. Moreover, computational studies have provided insights into the electronic structure of the molecule, revealing its potential as a building block for more complex architectures.

The application of this compound extends beyond traditional organic synthesis. Its unique electronic properties make it a promising candidate for use in coordination chemistry and catalysis. For instance, researchers have investigated its ability to act as a ligand in transition metal complexes, where it can stabilize metal centers through both sulfur-based and nitrogen-based donor atoms. Such complexes have shown potential in catalytic applications, including olefin polymerization and cross-coupling reactions.

In addition to its chemical applications, N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Methanesulfonamide has also been studied for its biological activity. Initial assays suggest that the compound may exhibit moderate inhibitory effects on certain enzymes, making it a candidate for further exploration in drug discovery programs. However, additional studies are required to fully understand its pharmacokinetic properties and safety profile.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent work has examined its stability under various environmental conditions, including aqueous photolysis and microbial degradation. These studies have provided valuable insights into the persistence of sulfur-containing heterocycles in natural systems.

In conclusion, N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Methanesulfonamide represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. Its unique combination of sulfur-based heterocyclic rings and sulfonamide groups positions it as a valuable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.